Cas no 2248379-42-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-yl)formamido]butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-yl)formamido]butanoate
• CAS No: 2248379-42-0
• MF: C₁₉H₂₀N₂O₅
• MW: 356.372505187988
• CID: 6449776
• PubChem ID: 165729454
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-yl)formamido]butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6519223
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-yl)formamido]butanoate
• 2248379-42-0

• Inchi： 1S/C19H20N2O5/c22-16(11-6-12-20-17(23)13-7-2-1-3-8-13)26-21-18(24)14-9-4-5-10-15(14)19(21)25/h1-2,4-5,9-10,13H,3,6-8,11-12H2,(H,20,23)
• InChI Key： UFBVRAOYRLYMJP-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)NCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 356.13722174g/mol
• Monoisotopic Mass: 356.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-yl)formamido]butanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-yl)formamido]butanoate (CAS No. 2248379-42-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-yl)formamido]butanoate (CAS No. 2248379-42-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a cyclohexenylformamido group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications.

The 1,3-dioxoisoindoline core is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit potent biological activities. This moiety is known for its ability to form stable complexes with metal ions and its potential to modulate various biological pathways. The presence of this core in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-yl)formamido]butanoate suggests that the compound may have significant interactions with biological targets, such as enzymes and receptors.

The cyclohexenylformamido group is another key feature of this compound. This functional group is known for its ability to enhance the lipophilicity and bioavailability of the molecule. The cyclohexenyl ring provides additional steric and electronic properties that can influence the compound's pharmacokinetic and pharmacodynamic profiles. Recent studies have shown that compounds containing this group exhibit improved cellular uptake and enhanced binding affinity to specific protein targets.

In terms of its chemical synthesis, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-yl)formamido]butanoate can be synthesized through a multi-step process involving the condensation of appropriate starting materials. The synthesis typically involves the formation of the 1,3-dioxoisoindoline core followed by the introduction of the cyclohexenylformamido group. Advanced synthetic techniques and catalysts have been developed to optimize the yield and purity of this compound, making it more accessible for further research and development.

The biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(cyclohex-3-en-1-y l)formamido]butanoate have been extensively studied in recent years. One of the most notable findings is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation.

Beyond its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro -1H -isoindol -2 -yl 4 -[(cyclohex -3 -en -1 -yl )formamido ]butanoate has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. The selective cytotoxicity observed in these studies suggests that this compound may have potential as a novel anticancer agent.

In addition to its therapeutic applications, 1 , 3 -d iox o - 2 , 3 -d ihyd ro - 1 H -i soi nd ol - 2 -y l 4 -[ ( cyc lo hex - 3 -e n - 1 -y l )f orma mid o ]b uta no ate strong > has been explored for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents such as fluorescent dyes or radiolabels. This property has led to its evaluation as a potential imaging probe for non-invasive monitoring of disease progression and treatment response.

The safety profile of 1 , 3 -d iox o - 2 , 3 -d ihyd ro - 1 H -i soi nd ol - 2 y l 4 [ ( cyc lo hex e n y l )f orma mid o ]b uta no ate strong > has also been investigated. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1 , 3 d iox o 2 , 3 d ihyd ro 1 H i soi nd ol y l [ ( cyc lo hex e n y l )f orma mid o ]b uta no ate strong > (CAS No . 2248379 42 0) is a multifaceted compound with significant potential in pharmaceutical and medicinal chemistry . Its unique structural features , combined with its diverse biological activities , make it an exciting area of research . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications , this compound is poised to play an important role in the development of novel treatments for various diseases .